Cas no 36720-92-0 (2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride)
![2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride structure](https://www.kuujia.com/scimg/cas/36720-92-0x500.png)
36720-92-0 structure
Product name:2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride
2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol,chloride
- 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol
- 8-hydroxy-2-naphthalen-1-ylmethyl-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indolium, chloride
- chloride
- NSC164952
- NSC-164952
- DTXSID30638456
- 36720-92-0
- 8-Hydroxy-2-[(naphthalen-1-yl)methyl]-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indol-2-ium chloride
- 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride
-
- Inchi: InChI=1S/C28H24NOP.ClH/c30-22-13-14-27-25(17-22)26-19-31(16-15-28(26)29-27,23-10-2-1-3-11-23)18-21-9-6-8-20-7-4-5-12-24(20)21;/h1-14,17,29H,15-16,18-19H2;1H
- InChI Key: NSWFCCNDQFKFBU-UHFFFAOYSA-N
- SMILES: C1C[P+](CC2=C1NC3=C2C=C(C=C3)O)(CC4=CC=CC5=CC=CC=C54)C6=CC=CC=C6.[Cl-]
Computed Properties
- Exact Mass: 422.16755
- Monoisotopic Mass: 457.1362291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 620
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36Ų
Experimental Properties
- PSA: 36.02
- LogP: 3.63010
2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride Related Literature
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
-
Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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